Cas no 99758-70-0 (Benzene, 1,4-bis(1,1-dimethylethyl)-2-methoxy-5-nitro-)

• Product Name: Benzene, 1,4-bis(1,1-dimethylethyl)-2-methoxy-5-nitro-
• CAS No: 99758-70-0
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 750091
• PubChem ID: 71332168
• Update Time: 2025-04-19

Benzene, 1,4-bis(1,1-dimethylethyl)-2-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-bis(1,1-dimethylethyl)-2-methoxy-5-nitro-
• 1,4-ditert-butyl-2-methoxy-5-nitrobenzene
• 99758-70-0
• 1,4-Di-tert-butyl-2-methoxy-5-nitrobenzene
• DTXSID50760662

• Inchi： 1S/C15H23NO3/c1-14(2,3)10-9-13(19-7)11(15(4,5)6)8-12(10)16(17)18/h8-9H,1-7H3
• InChI Key： ZCFLLYOCWUYSIR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=C1C(C)(C)C)[N+](=O)[O-])C(C)(C)C

Computed Properties

• Exact Mass: 265.16779360g/mol
• Monoisotopic Mass: 265.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55Ų